3-(3-Aminophenyl)-5-chlorobenzoic acid, 95%

• IUPAC Name: 3-(3-aminophenyl)-5-chlorobenzoic acid
• InChI: InChI=1S/C13H10ClNO2/c14-11-5-9(4-10(6-11)13(16)17)8-2-1-3-12(15)7-8/h1-7H,15H2,(H,16,17)
• InChI Key: CRACYEBJKSOZOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H10ClNO2
• DSSTOX Substance ID: DTXSID10688656
• Molecular Weight: 247.67 g/mol
• CAS RN: 1262005-06-0

Description

3-(3-Aminophenyl)-5-chlorobenzoic acid, 95% (3-APCBA-95%) is an organic compound with a chemical structure consisting of an aminophenyl group attached to a chlorobenzoic acid moiety. It is a white crystalline solid that is soluble in water and organic solvents. In the laboratory, it is used as a reagent for the synthesis of other compounds and as a starting material for organic synthesis. It has been used in scientific research to study its physiological and biochemical effects on humans and animals.

Mechanism of Action

The mechanism of action of 3-APCBA-95% is not fully understood. It is believed to act as an inhibitor of enzymes involved in the metabolism of other compounds, as well as an agonist of certain signal transduction pathways. It has also been suggested that it may act as an antioxidant or as an inhibitor of certain pro-inflammatory pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APCBA-95% are still being studied. In animal studies, the compound has been shown to inhibit the activity of enzymes involved in the metabolism of other compounds and to act as an agonist of certain signal transduction pathways. It has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-APCBA-95% in laboratory experiments include its low cost, its solubility in both water and organic solvents, and its stability in a wide range of pH values. The main limitation of the compound is its low solubility in some organic solvents.

Future Directions

Future research into 3-APCBA-95% should focus on further elucidating its mechanism of action, exploring its potential uses in pharmaceuticals, and studying its effects on other physiological processes. Additionally, further research should be conducted to determine the optimal conditions for its synthesis and to develop new methods for its synthesis. Finally, further research should be conducted to explore the potential toxicity of the compound and to develop strategies to reduce its toxicity.

Synthesis Methods

3-APCBA-95% can be synthesized by a number of different methods. The most common method involves reacting 3-aminophenol with 5-chlorobenzoic acid in the presence of a suitable catalyst. The reaction is usually carried out in a solvent such as dichloromethane or ethanol. The reaction is typically carried out at room temperature and the product can be isolated by filtration or recrystallization.

Scientific Research Applications

3-APCBA-95% has been used in scientific research to study its physiological and biochemical effects on humans and animals. It has been used to study the effects of the compound on enzyme activity, enzyme inhibition, and signal transduction pathways. It has also been used to study the effects of the compound on various physiological processes such as respiration, metabolism, and endocrine function.